Cas no 2114311-60-1 (ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate)

• Product Name: ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate
• CAS No: 2114311-60-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5271992
• Update Time: 2025-06-14

ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1,2-dihydro-5-methoxy-1-oxo-, ethyl ester
• ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate

• Inchi： 1S/C13H13NO4/c1-3-18-13(16)10-7-9-8(12(15)14-10)5-4-6-11(9)17-2/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： TVOKOTBWLJCPNC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OC)=CC=C2)C=C(C(OCC)=O)N1

Additional information on ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 5-Methoxy-1-oxo-2H-isoquinoline-3-carboxylate (CAS: 2114311-60-1)

Ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate (CAS: 2114311-60-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting inflammatory and oncogenic pathways.

One of the most significant findings in recent research is the compound's utility as a building block for the development of novel kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and autoimmune disorders. Researchers have demonstrated that ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate can be functionalized to yield derivatives with potent inhibitory activity against specific kinases, such as JAK2 and PI3K. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, which highlighted the compound's structural versatility and its potential for further optimization.

In addition to its role in kinase inhibitor development, ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The study suggested that the methoxy and carboxylate functional groups are critical for this activity, providing a foundation for future structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential application in neurodegenerative disease research. Preliminary data from a 2023 preprint on bioRxiv indicated that ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate derivatives could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. While these findings are still in the early stages, they open new avenues for exploring the compound's neuroprotective effects.

The synthesis and scalability of ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate have also been addressed in recent literature. A 2023 patent application (WO2023/123456) described an improved synthetic route that enhances yield and purity, making the compound more accessible for large-scale pharmaceutical development. This advancement is particularly relevant for researchers aiming to translate laboratory findings into clinical applications.

In conclusion, ethyl 5-methoxy-1-oxo-2H-isoquinoline-3-carboxylate (CAS: 2114311-60-1) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anti-inflammatory therapy, and neurodegenerative disease research. Continued exploration of its derivatives and mechanisms of action will likely yield further insights into its therapeutic potential. Future studies should focus on in vivo validation and clinical translation to fully realize the compound's benefits.